Cas no 1706414-98-3 (1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine)

• Product Name: 1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine
• CAS No: 1706414-98-3
• MF: C₁₆H₂₄ClNO₄S₂
• MW: 393.949061393738
• CID: 6367007
• PubChem ID: 90590309
• Update Time: 2025-05-25

1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine
• 1-(3-chloro-4-methylphenyl)sulfonyl-4-(2-methylpropylsulfonyl)piperidine
• 1706414-98-3
• F6441-3662
• 1-((3-chloro-4-methylphenyl)sulfonyl)-4-(isobutylsulfonyl)piperidine
• AKOS024882822

• Inchi： 1S/C16H24ClNO4S2/c1-12(2)11-23(19,20)14-6-8-18(9-7-14)24(21,22)15-5-4-13(3)16(17)10-15/h4-5,10,12,14H,6-9,11H2,1-3H3
• InChI Key： TWACWEVLQZTKDH-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C(Cl)=C2)(=O)=O)CCC(S(CC(C)C)(=O)=O)CC1

Computed Properties

• Exact Mass: 393.0835283g/mol
• Monoisotopic Mass: 393.0835283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine

Chemical Profile of 1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine (CAS No. 1706414-98-3)

1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine, identified by its CAS number 1706414-98-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the class of sulfonyl-piperidine derivatives, which are widely recognized for their potential in drug development, particularly in the modulation of biological pathways associated with neurological and metabolic disorders.

The molecular structure of this compound features a piperidine core substituted with two sulfonyl groups: one derived from 3-chloro-4-methylbenzene (methyl-substituted chlorobenzene) and the other from 2-methylpropanesulfonyl (isobutylsulfonyl). This dual sulfonylation pattern enhances the compound's solubility in both aqueous and organic solvents, making it a versatile candidate for various pharmaceutical formulations. The presence of chlorine and methyl groups at specific positions on the aromatic ring further influences its electronic properties, potentially affecting its binding affinity to biological targets.

In recent years, sulfonyl-piperidine derivatives have been extensively studied for their therapeutic applications. Notably, compounds with similar structural motifs have shown promise in the treatment of type 2 diabetes, obesity, and neurodegenerative diseases. The mechanism of action often involves the inhibition or activation of key enzymes and receptors involved in glucose metabolism, lipid synthesis, or neurotransmitter signaling. For instance, derivatives of piperidine sulfonamides have been reported to modulate the activity of ATP-sensitive potassium channels (K_ATP channels), which play a crucial role in insulin secretion.

The 3-chloro-4-methylbenzenesulfonyl moiety in 1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine is particularly noteworthy due to its ability to engage in hydrogen bonding interactions with polar residues in protein targets. This feature is critical for achieving high binding affinity and selectivity. Additionally, the electron-withdrawing nature of the sulfonyl groups can enhance the compound's metabolic stability by reducing susceptibility to enzymatic degradation. These characteristics make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent advances in computational chemistry have enabled the rapid screening of such compounds for their pharmacological potential. Molecular docking studies using 1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine have predicted its interaction with various protein targets, including enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in a wide range of diseases, such as atherosclerosis, rheumatoid arthritis, and certain types of cancer. Preliminary computational models suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

Experimental validation of these hypotheses has begun in academic and industrial research laboratories. In vitro assays have demonstrated that derivatives with similar structures can modulate the activity of enzymes like cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are central to inflammatory responses. While 1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine has not yet been tested in clinical trials, its structural features align well with known bioactive molecules that have advanced through drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions, including sulfonylation and nucleophilic substitution at the piperidine core. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The use of chiral auxiliaries or asymmetric catalysis could further optimize the synthesis pathway towards enantiomerically pure forms, which are often required for pharmaceutical applications due to their improved pharmacokinetic profiles.

The pharmacokinetic properties of 1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine are also under investigation. In preclinical studies using animal models, researchers have assessed its absorption, distribution, metabolism, excretion (ADME) characteristics. Early findings suggest that this compound exhibits moderate bioavailability and a reasonable half-life, indicating potential for therapeutic use if further optimized. Additionally, its stability under various storage conditions has been evaluated to ensure shelf-life integrity.

The safety profile of this compound is another critical aspect being addressed through toxicological studies. Acute toxicity assays have been conducted to determine safe dosage ranges, while chronic toxicity evaluations aim to identify any long-term health risks associated with repeated exposure. These studies are essential for ensuring that any future clinical applications are both effective and safe for patients.

The broader significance of sulfonyl-piperidine derivatives lies in their versatility as pharmacological tools. Researchers continue to explore new analogs with modified substituents to improve efficacy while minimizing side effects. Techniques such as structure-activity relationship (SAR) analysis help guide these efforts by identifying key structural features responsible for biological activity. The insights gained from studying compounds like 1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine contribute valuable knowledge to the field of drug discovery.

In conclusion,1-(3-chloro-4-methylbenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine (CAS No. 1706414-98-3) represents a promising candidate for further development in medicinal chemistry. Its unique structural attributes offer potential therapeutic benefits across multiple disease areas, supported by preliminary computational and experimental data. As research progresses into its synthesis, pharmacology, and safety profile,this compound could play a significant role in addressing unmet medical needs if successfully translated into clinical applications.